Cas no 2092432-95-4 (3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-sulfonyl chloride
• CAS No: 2092432-95-4
• MF: C₄H₇ClN₄O₂S
• MW: 210.641977548599
• CID: 5248290
• Update Time: 2025-10-24

3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-propanesulfonyl chloride
• 3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-sulfonyl chloride

• Inchi： 1S/C4H7ClN4O2S/c5-12(10,11)3-1-2-4-6-8-9-7-4/h1-3H2,(H,6,7,8,9)
• InChI Key： RSCNAQMHWGGLLG-UHFFFAOYSA-N
• SMILES： N1=C(CCCS(Cl)(=O)=O)N=NN1

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)propane-1-sulfonyl chloride

3-(1H-1,2,3,4-Tetrazol-5-yl)Propane-1-Sulfonyl Chloride (CAS No. 2092432-95-4)

3-(1H-1,2,3,4-Tetrazol-5-yl)Propane-1-Sulfonyl Chloride, also known by its CAS number 2092432-95-4, is a versatile chemical compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a tetrazole ring with a sulfonyl chloride group. The tetrazole moiety is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom, while the sulfonyl chloride group introduces reactivity and functional versatility.

The synthesis of 3-(1H-1,2,3,4-Tetrazol-5-yl)Propane-1-Sulfonyl Chloride typically involves the reaction of an appropriate sulfonyl chloride precursor with a tetrazole derivative. This reaction is often carried out under controlled conditions to ensure high yield and purity. The compound's stability and reactivity make it suitable for use in organic synthesis, particularly in the preparation of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its tetrazole ring is known to exhibit interesting pharmacological properties, including anti-inflammatory and antitumor activities. Researchers have explored its ability to act as a scaffold for the design of new drugs with improved bioavailability and efficacy. For instance, tetrazole-containing compounds have been investigated as potential inhibitors of certain enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, 3-(1H-1,2,3,4-Tetrazol-5-yl)Propane-1-Sulfonyl Chloride has found applications in materials science. Its sulfonyl chloride group can be used to functionalize surfaces or polymers, enhancing their properties for specific applications such as adhesion or corrosion resistance. Recent advancements in surface chemistry have demonstrated the effectiveness of this compound in creating highly durable coatings.

The compound's reactivity also makes it valuable in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo nucleophilic substitution reactions enables chemists to incorporate it into a wide range of structures. For example, it can be used to prepare sulfonamides or other sulfur-containing compounds with tailored functionalities.

In terms of safety and handling, 3-(1H-1,2,3,4-Tetrazol-5-yl)Propane-1-Sulfonyl Chloride should be treated with care due to its reactive nature. Proper protective equipment and ventilation are recommended during handling and synthesis. Despite its reactive properties, the compound is not classified as a hazardous material under normal conditions.

The growing interest in tetrazole-containing compounds has led to increased research into their synthesis and applications. Collaborative efforts between academic institutions and industry have resulted in innovative uses for this compound across multiple sectors. As technology advances and new synthetic methods emerge, the potential for CAS No. 2092432-95-based materials continues to expand.

In conclusion, 3-(1H-Tetrazol-5-yl)Propane-sulfonyl Chloride) represents a promising compound with diverse applications in pharmaceuticals,
materials science,
and organic synthesis.
Its unique structure
and reactivity
make it a valuable tool
for researchers
and industry professionals.
As research progresses,
new opportunities
for this compound
are likely to emerge,
further solidifying its role
in modern chemistry.